Cas no 3160-35-8 (4-Hydroxybenzylideneacetone)

4-Hydroxybenzylideneacetone structure
Product Name:4-Hydroxybenzylideneacetone
CAS No:3160-35-8
Molecular Formula:C10H10O2
Molecular Weight:162.1852
MDL:MFCD00016490
CID:43879
PubChem ID:354334807
4-Hydroxybenzylideneacetone Properties
Names and Identifiers
-
- 4-Hydroxybenzal Acetone
- 4-Hydroxybenzylidenacetone
- 4-Hydroxybenzylideneacetone
- 4-(4-Hydroxyphenyl)-3-buten-2-one
- 1-(4-HYDROXYBENZYLIDENE)ACETONE
- 1-(4-hydroxyphenyl)but-1-en-3-one
- 4-(4-hydroxyphenyl)but-3-en-2-one
- 4-Hydrobenzylideneacetone
- 4-HYDROXYBENZILIDENE ACETONE
- 4-HYDROXYCINNAMOYLMETHANE
- benzylideneacetone
- hydroxycinnamic acid
- p-Hydoroxybenzalacetone
- p-Hydroxybenzalacetone
- p-hydroxybenzylideneacetone
- 4-Hydroxybenzalacetone
- 4-Hydroxybenzilideneacetone
- NSC 26516
- DTXSID2062878
- AKOS005207153
- (E)-4-(4-hydroxyphenyl)but-3-en-2-one
- p-hydroxyphenylbut-3ene-2-one
- p-Hydroxybenzylidene acetone
- 3160-35-8
- (~{E})-4-(4-hydroxyphenyl)but-3-en-2-one
- CS-B1377
- 3-Buten-2-one, 4-(p-hydroxyphenyl)-
- CHEMBL9184
- AI3-30539
- 3-Buten-2-one,4-(4-hydroxyphenyl)-,(3E)-
- 22214-30-8
- 4-Hydroxybenzylidene acetone
- 4-(p-Hydroxyphenyl)-3-buten-2-one
- EN300-1858559
- (3E)-4-(4-hydroxyphenyl)but-3-en-2-one
- AI3-35956
- 3-Buten-2-one, 4-(4-hydroxyphenyl)-
- 8MK
- (E)-4-(4-Hydroxyphenyl)-3-buten-2-one
- EINECS 221-607-9
- 4-(4'-hydroxyphenyl)-(e)-3-buten-2-one
- Methyl P-Hydroxycinnamyl Ketone
- AS-61561
- SCHEMBL807859
- 4-Hydroxystyryl methyl ketone
- p-hydroxyphenylbut-3-ene-2-one
- CHEBI:68636
- J-018486
- CS-0356795
- DTXSID201287493
- NSC26516
- Q27137063
- MFCD00016490
- NSC-26516
- 3-Buten-2-one, 4-(4-hydroxyphenyl)-, (E)-
- 4-hydroxy-benzalacetone
- 4-(4-hydroxy-phenyl)-but-3-en-2-one
- FT-0618702
- OCNIKEFATSKIBE-UHFFFAOYSA-N
- AKOS017269826
- NS00029150
- H1564
- 3-Buten-2-one,4-(4-hydroxyphenyl)-, (3E)-
- 4-(p-Hydroxyphenyl)-3-buten-2-one; (4-Hydroxybenzylidene)acetone
- STL506899
-
- MDL: MFCD00016490
- InChIKey: OCNIKEFATSKIBE-UHFFFAOYSA-N
- Inchi: 1S/C10H10O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h2-7,12H,1H3
- SMILES: CC(=O)C=CC1=CC=C(C=C1)O
- BRN: 2412544
Computed Properties
- Exact Mass: 162.06800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 162.06808
- Heavy Atom Count: 12
- Complexity: 176
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Surface Charge: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- LogP: 1.99440
- PSA: 37.30000
- Refractive Index: 1.599
- Boiling Point: 318.1 °C at 760 mmHg
- Melting Point: 104.0 to 109.0 deg-C
- Flash Point: 134.8 °C
- Solubility: Optimally soluble in aqueous solvents.
- Color/Form: Not available
- Solubility: Not available
- Density: 1.138
4-Hydroxybenzylideneacetone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003LZY-250mg |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 98% | 250mg |
$7.00 | 2025-02-20 | |
A2B Chem LLC | AB67678-250mg |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 98% | 250mg |
$7.00 | 2024-04-20 | |
Aaron | AR003M8A-250mg |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 98% | 250mg |
$6.00 | 2025-01-22 | |
abcr | AB117234-25 g |
4-Hydroxybenzylideneacetone, 97%; . |
3160-35-8 | 97% | 25 g |
€82.60 | 2023-07-20 | |
Ambeed | A160248-250mg |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 98% | 250mg |
$9.0 | 2024-07-19 | |
ChemScence | CS-B1377-5g |
4-Hydroxystyryl methyl ketone |
3160-35-8 | ≥98.0% | 5g |
$42.0 | 2022-04-27 | |
eNovation Chemicals LLC | D769341-10g |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 95% | 10g |
$170 | 2022-05-25 | |
Key Organics Ltd | AS-61561-1MG |
(3E)-4-(4-hydroxyphenyl)but-3-en-2-one |
3160-35-8 | >97% | 1mg |
£37.00 | 2025-02-08 | |
TRC | H714790-250mg |
4-Hydroxybenzylideneacetone |
3160-35-8 | 250mg |
$ 98.00 | 2023-09-07 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H169513-1g |
4-Hydroxybenzylideneacetone |
3160-35-8 | 97% | 1g |
¥81.90 | 2023-09-02 |
4-Hydroxybenzylideneacetone Suppliers
HU BEI SHI SHUN Biotechnology Co., Ltd.
(CAS:3160-35-8)
MR./MRS.:ZHENG YU HAN
Phone:15107128801
Email:1400818899@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3160-35-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:3160-35-8)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3160-35-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:3160-35-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
4-Hydroxybenzylideneacetone Related Literature
-
Longwei Liang,Xuan Sun,Jinyang Zhang,Jinfeng Sun,Linrui Hou,Yang Liu,Changzhou Yuan Mater. Horiz., 2019,6, 871-910
-
Anne-Caroline Genix,Johan G. Alauzun,Michael Sztucki,P. Hubert Mutin Phys. Chem. Chem. Phys., 2015,17, 19173-19182
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Peng Zhang,Fang Sun,Zhonghua Xiang,Zhigang Shen,Dapeng Cao Energy Environ. Sci., 2014,7, 442-450
-
Basim H. M. Asghar,Michael R. Crampton Org. Biomol. Chem., 2007,5, 1646-1654
-
Hui Xu,Junxia Zhuang,Yong Chen,Junxia Wu,Junlong Zhang RSC Adv., 2014,4, 15511-15517
-
Mingqiang Ding,Xiaowu Jiang,Jinying Peng,Lifen Zhang,Zhenping Cheng,Xiulin Zhu Green Chem., 2015,17, 271-278
-
Xiaohao Jiang,Rongtao Xiao,Honggui Wang,Ya Zhang New J. Chem., 2023,47, 21677-21684
-
James D. Grayson,Matthew P. Baumgartner,Cleide Dos Santos Souza,Imane Ghafir El Idrissi,Jennifer C. Louth,Sasha Stimpson,Emma Mead,Charlotte Dunbar,Joanna Wolak,Gary Sharman,David Evans,Anastasia Zhuravleva,Margarita Segovia Roldan,Ke Ning,Claire Garwood,James A. Thomas,Benjamin M. Partridge,Antonio de la Vega de Leon,Valerie J. Gillet,Amélia P. Rauter,Beining Chen Chem. Sci., 2021,12, 3768-3785
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